molecular formula C12H12N2O4 B8573462 3,3-Dimethyl-1-(3-nitrophenyl)pyrrolidine-2,5-dione CAS No. 88011-36-3

3,3-Dimethyl-1-(3-nitrophenyl)pyrrolidine-2,5-dione

Cat. No.: B8573462
CAS No.: 88011-36-3
M. Wt: 248.23 g/mol
InChI Key: QZYJLGZCRFTMEM-UHFFFAOYSA-N
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Description

3,3-Dimethyl-1-(3-nitrophenyl)pyrrolidine-2,5-dione is a useful research compound. Its molecular formula is C12H12N2O4 and its molecular weight is 248.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

88011-36-3

Molecular Formula

C12H12N2O4

Molecular Weight

248.23 g/mol

IUPAC Name

3,3-dimethyl-1-(3-nitrophenyl)pyrrolidine-2,5-dione

InChI

InChI=1S/C12H12N2O4/c1-12(2)7-10(15)13(11(12)16)8-4-3-5-9(6-8)14(17)18/h3-6H,7H2,1-2H3

InChI Key

QZYJLGZCRFTMEM-UHFFFAOYSA-N

Canonical SMILES

CC1(CC(=O)N(C1=O)C2=CC(=CC=C2)[N+](=O)[O-])C

Origin of Product

United States

Synthesis routes and methods

Procedure details

Sixty-nine grams (0.5 mole) of m-nitroaniline and 76 grams (g.) (0.52 mole) of 2,2-dimethylsuccinic acid were mixed with 200 milliliters (ml.) of xylene and heated to reflux until approximately 20 ml. of water was removed in a modified Dean Stark apparatus. On cooling, the product crystallized from solution. The mixture was diluted with 300 ml. of ether, the solid filtered off, washed with an additional 100 ml. of ether and dried. Yield was 117.5 g. of a product having a melting point (m.p.) of 134°-134.5° C. The product was identified as the title compound by analysis of infrared spectra.
Quantity
0.5 mol
Type
reactant
Reaction Step One
Quantity
76 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One

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